Cas no 1227603-86-2 (Ethyl 3-fluoro-2-(trifluoromethyl)isonicotinate)
1227603-86-2 structure
Product Name:Ethyl 3-fluoro-2-(trifluoromethyl)isonicotinate
CAS No:1227603-86-2
MF:C9H7F4NO2
MW:237.150996446609
CID:4689453
Update Time:2023-08-15
Ethyl 3-fluoro-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
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- ethyl 3-fluoro-2-(trifluoromethyl)isonicotinate
- KJTRFDNCGFQIBL-UHFFFAOYSA-N
- Ethyl 3-fluoro-2-(trifluoromethyl)isonicotinate
-
- Inchi： 1S/C9H7F4NO2/c1-2-16-8(15)5-3-4-14-7(6(5)10)9(11,12)13/h3-4H,2H2,1H3
- InChI Key： KJTRFDNCGFQIBL-UHFFFAOYSA-N
- SMILES： FC1C(C(F)(F)F)=NC=CC=1C(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 256
- Topological Polar Surface Area: 39.2
Ethyl 3-fluoro-2-(trifluoromethyl)isonicotinate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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